molecular formula C19H22O3 B8689745 6'-(Cyclobutylmethoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione

6'-(Cyclobutylmethoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione

Cat. No.: B8689745
M. Wt: 298.4 g/mol
InChI Key: SXBBIXUTWIMUSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6'-(Cyclobutylmethoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H22O3

Molecular Weight

298.4 g/mol

IUPAC Name

6-(cyclobutylmethoxy)spiro[3H-indene-2,4'-cyclohexane]-1,1'-dione

InChI

InChI=1S/C19H22O3/c20-15-6-8-19(9-7-15)11-14-4-5-16(10-17(14)18(19)21)22-12-13-2-1-3-13/h4-5,10,13H,1-3,6-9,11-12H2

InChI Key

SXBBIXUTWIMUSX-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)COC2=CC3=C(CC4(C3=O)CCC(=O)CC4)C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound (2.56 g, 58% yield) was prepared using the procedure described for Intermediate 11, starting from 6-hydroxy-2,3-dihydro-1H-inden-1-one (3.0 g, 20.3 mmol) and cyclobutylmethanol (2.10 mL, 22.3 mmol). The mixture was heated to 45° C. and left stirring over a weekend. 1H NMR (500 MHz, CDCl3) δ ppm 1.81-2.03 (m, 4H), 2.11-2.20 (m, 2H), 2.69-2.74 (m, 2H), 2.78 (dt, 1H), 3.04-3.12 (m, 2H), 3.96 (d, 2H), 7.17-7.22 (m, 2H), 7.36 (d, 1H); MS (ES+) m/z 217 [M+H]+.
Name
Intermediate 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Quantity
2.1 mL
Type
reactant
Reaction Step Three
Yield
58%

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